Cas no 2416236-91-2 (3-(2-Aminopropoxy)-2-chlorobenzoic acid)
3-(2-Aminopropoxy)-2-chlorobenzoic acid is a benzoic acid derivative featuring an aminoalkoxy substituent at the 3-position and a chloro group at the 2-position. This compound is of interest in pharmaceutical and agrochemical research due to its versatile functional groups, which enable further derivatization for drug discovery and development. The presence of both an amine and a carboxylic acid moiety enhances its potential as a building block for synthesizing biologically active molecules, such as enzyme inhibitors or receptor modulators. Its structural features also contribute to improved solubility and reactivity in synthetic applications. The compound is typically handled under controlled conditions to ensure stability and purity.
2416236-91-2 structure
Product Name:3-(2-Aminopropoxy)-2-chlorobenzoic acid
CAS No:2416236-91-2
MF:C10H12ClNO3
MW:229.660181999207
MDL:MFCD32668586
CID:5683269
PubChem ID:146155641
Update Time:2025-07-31
3-(2-Aminopropoxy)-2-chlorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2416236-91-2
- 3-(2-aminopropoxy)-2-chlorobenzoic acid
- EN300-26571016
- 3-(2-Aminopropoxy)-2-chlorobenzoic acid
-
- MDL: MFCD32668586
- Inchi: 1S/C10H12ClNO3/c1-6(12)5-15-8-4-2-3-7(9(8)11)10(13)14/h2-4,6H,5,12H2,1H3,(H,13,14)
- InChI Key: ILEKHGHYKPOJNP-UHFFFAOYSA-N
- SMILES: ClC1C(C(=O)O)=CC=CC=1OCC(C)N
Computed Properties
- Exact Mass: 229.0505709g/mol
- Monoisotopic Mass: 229.0505709g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 72.6Ų
3-(2-Aminopropoxy)-2-chlorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26571016-1g |
3-(2-aminopropoxy)-2-chlorobenzoic acid |
2416236-91-2 | 1g |
$1701.0 | 2023-09-14 | ||
| Enamine | EN300-26571016-5g |
3-(2-aminopropoxy)-2-chlorobenzoic acid |
2416236-91-2 | 5g |
$4930.0 | 2023-09-14 | ||
| Enamine | EN300-26571016-10g |
3-(2-aminopropoxy)-2-chlorobenzoic acid |
2416236-91-2 | 10g |
$7312.0 | 2023-09-14 | ||
| Enamine | EN300-26571016-0.05g |
3-(2-aminopropoxy)-2-chlorobenzoic acid |
2416236-91-2 | 0.05g |
$451.0 | 2023-09-14 | ||
| Enamine | EN300-26571016-0.1g |
3-(2-aminopropoxy)-2-chlorobenzoic acid |
2416236-91-2 | 0.1g |
$590.0 | 2023-09-14 | ||
| Enamine | EN300-26571016-0.25g |
3-(2-aminopropoxy)-2-chlorobenzoic acid |
2416236-91-2 | 0.25g |
$842.0 | 2023-09-14 | ||
| Enamine | EN300-26571016-0.5g |
3-(2-aminopropoxy)-2-chlorobenzoic acid |
2416236-91-2 | 0.5g |
$1326.0 | 2023-09-14 | ||
| Enamine | EN300-26571016-1.0g |
3-(2-aminopropoxy)-2-chlorobenzoic acid |
2416236-91-2 | 1g |
$1701.0 | 2023-05-31 | ||
| Enamine | EN300-26571016-2.5g |
3-(2-aminopropoxy)-2-chlorobenzoic acid |
2416236-91-2 | 2.5g |
$3332.0 | 2023-09-14 | ||
| Enamine | EN300-26571016-5.0g |
3-(2-aminopropoxy)-2-chlorobenzoic acid |
2416236-91-2 | 5g |
$4930.0 | 2023-05-31 |
3-(2-Aminopropoxy)-2-chlorobenzoic acid Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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